β-Cembrenediol
β-Cembrenediol
β-Cembrenediol (β-CBT) is a natural product from tobacco plants that is found in cigarette smoke condensate. β-CBT inhibits induction of the early antigen of Epstein-Barr virus (EA-EBV) by 12-O-tetradecanoylphorbol-13-acetate (TPA) in vitro (IC50 = 21.9 μM). It inhibits tumor promoting effects of TPA on 7,12-demethylbenz[a]anthracene-induced papilloma formation in vivo. β-CBT is also released into soil by flue-cured tobacco plants and exerts autotoxicity as well as phytotoxic activity against L. sativa seedlings.
Brand Name:
Vulcanchem
CAS No.:
57605-81-9
VCID:
VC0162917
InChI:
InChI=1S/C20H34O2/c1-15(2)18-10-9-16(3)7-6-8-17(4)13-19(21)14-20(5,22)12-11-18/h7,11-13,15,18-19,21-22H,6,8-10,14H2,1-5H3/b12-11-,16-7-,17-13-/t18-,19+,20+/m1/s1
SMILES:
CC1=CCCC(=CC(CC(C=CC(CC1)C(C)C)(C)O)O)C
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
β-Cembrenediol
CAS No.: 57605-81-9
Reference Standards
VCID: VC0162917
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
| CAS No. | 57605-81-9 |
|---|---|
| Product Name | β-Cembrenediol |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | (1R,3R,4Z,8Z,12S,13Z)-1,5,9-trimethyl-12-propan-2-ylcyclotetradeca-4,8,13-triene-1,3-diol |
| Standard InChI | InChI=1S/C20H34O2/c1-15(2)18-10-9-16(3)7-6-8-17(4)13-19(21)14-20(5,22)12-11-18/h7,11-13,15,18-19,21-22H,6,8-10,14H2,1-5H3/b12-11-,16-7-,17-13-/t18-,19+,20+/m1/s1 |
| Standard InChIKey | RIVKDDXPCFBMOV-PCFHHCMKSA-N |
| Isomeric SMILES | C/C/1=C/CC/C(=C\[C@@H](C[C@@](/C=C\[C@@H](CC1)C(C)C)(C)O)O)/C |
| SMILES | CC1=CCCC(=CC(CC(C=CC(CC1)C(C)C)(C)O)O)C |
| Canonical SMILES | CC1=CCCC(=CC(CC(C=CC(CC1)C(C)C)(C)O)O)C |
| Description | β-Cembrenediol (β-CBT) is a natural product from tobacco plants that is found in cigarette smoke condensate. β-CBT inhibits induction of the early antigen of Epstein-Barr virus (EA-EBV) by 12-O-tetradecanoylphorbol-13-acetate (TPA) in vitro (IC50 = 21.9 μM). It inhibits tumor promoting effects of TPA on 7,12-demethylbenz[a]anthracene-induced papilloma formation in vivo. β-CBT is also released into soil by flue-cured tobacco plants and exerts autotoxicity as well as phytotoxic activity against L. sativa seedlings. |
| Synonyms | β-CBD;beta-CBT |
| Reference | 1.Saito, Y.,Takizawa, H.,Konishi, S., et al. Identification of cembratriene-4,6-diol as antitumor-promoting agent from cigarette smoke condensate. Carcinogenesis 6(8), 1189-1194 (1985). |
| PubChem Compound | 6440192 |
| Last Modified | Nov 11 2021 |
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